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Compound of Interest

Compound Name: Fmoc-N-methyl-beta-alanine

Cat. No.: B184346

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and
recommended storage conditions for Fmoc-N-methyl-beta-alanine, a key building block in
peptide synthesis and drug development. Understanding the stability profile of this reagent is
critical for ensuring the integrity of synthetic peptides and the reproducibility of research
outcomes. This document outlines the intrinsic chemical stability, potential degradation
pathways, and provides detailed experimental protocols for stability assessment.

Core Executive Summary

Fmoc-N-methyl-beta-alanine is a stable, off-white solid when stored under appropriate
conditions. The primary vulnerabilities of the molecule are the base-labile Fmoc (9-
fluorenylmethyloxycarbonyl) protecting group and, to a lesser extent, susceptibility to thermal
and photolytic degradation under forcing conditions. Optimal storage is at refrigerated
temperatures (2-8 °C) in a dry, dark environment. Forced degradation studies indicate that the
compound is most susceptible to degradation under basic pH conditions, leading to the
cleavage of the Fmoc group.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Fmoc-N-methyl-beta-alanine is
presented in the table below.
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Property Value Reference
N-(9-
Chemical Name Fluorenylmethoxycarbonyl)-N-

methyl-B-alanine

CAS Number 172965-84-3 [1]
Molecular Formula C19H19NO4 [1]
Molecular Weight 325.36 g/mol [1]
Appearance Off-white solid [1]
Purity > 97% (HPLC) [1]
Solubility Slightly soluble in water. [2]
Storage Temperature 2-8°C [3]

Recommended Storage Conditions

To ensure the long-term stability and purity of Fmoc-N-methyl-beta-alanine, the following
storage conditions are recommended:

o Temperature: Store refrigerated at 2-8 °C. Long-term storage at -20 °C may further extend
shelf life.

o Moisture: Store in a tightly sealed container in a dry environment. The compound is
hygroscopic, and moisture can contribute to hydrolytic degradation pathways.

» Light: Protect from direct light to prevent potential photolytic degradation. Storing in an
amber vial or in a dark location is advisable.

Stability Profile and Degradation Pathways

The stability of Fmoc-N-methyl-beta-alanine is intrinsically linked to the integrity of the Fmoc
protecting group. The primary degradation pathway is the base-catalyzed (-elimination of the
Fmoc group to yield dibenzofulvene and the free N-methyl-B-alanine.
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Sample Preparation

Prepare 1 mg/mL stock solution of Fmoc-N-methyl-beta-alanine in ACN:H20 (1:1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. chemimpex.com [chemimpex.com]

2. N-Fmoc-N-methyl-L-alanine, 95% | Fisher Scientific [fishersci.ca]

3. N-Z1F E 3k E-beta-REF 299.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Fmoc-N-methyl-beta-alanine: A Technical Guide to
Stability and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184346#fmoc-n-methyl-beta-alanine-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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